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Cat. No.: B091414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Triethyl 2-phosphonobutyrate is an organophosphorus compound widely utilized in organic

synthesis.[1] As a key reagent in the Horner-Wadsworth-Emmons reaction, it facilitates the

formation of carbon-carbon double bonds, a fundamental transformation in the construction of

complex molecules.[2] Its applications are prominent in the synthesis of various biologically

active compounds, including potential anti-Alzheimer's drugs and hypoxia-selective antitumor

agents. A thorough understanding of its physical properties is crucial for its effective handling,

application in reactions, and the purification of its products. This guide provides a

comprehensive overview of the core physical characteristics of Triethyl 2-
phosphonobutyrate, complete with experimental methodologies and a relevant workflow

visualization.

Core Physical Properties
The physical characteristics of Triethyl 2-phosphonobutyrate are well-documented,

presenting as a clear, colorless liquid at room temperature.[3][4] Key quantitative data are

summarized in the table below for ease of reference and comparison.
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Physical Property Value Conditions

Molecular Formula C₁₀H₂₁O₅P

Molecular Weight 252.24 g/mol [5][6]

Boiling Point 105-106 °C at 2 mmHg[7]

152-154 °C at 14 mmHg[3][5][8]

Density 1.064 g/mL at 25 °C[3][5][8]

Refractive Index (n_D) 1.432 at 20 °C[3][5][8]

1.4315 - 1.4375 at 20 °C[9][10]

Flash Point 113 °C Closed cup[5][8]

Solubility
Not miscible or difficult to mix

with water.[3][4][7]

Soluble in most organic

solvents.[1][11]

Appearance Clear, colorless liquid [3][4][9]

Experimental Protocols
The determination of the physical properties of liquid organic compounds like Triethyl 2-
phosphonobutyrate follows standardized laboratory procedures. Below are detailed

methodologies for the key experiments.

Boiling Point Determination (Capillary Method)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the external pressure.[1]

Apparatus: Thiele tube or a similar heating block, thermometer, small test tube (fusion tube),

and a capillary tube sealed at one end.[8]

Procedure:
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A small quantity of Triethyl 2-phosphonobutyrate is placed into the fusion tube.

The capillary tube is placed inside the fusion tube with its open end submerged in the

liquid.[8]

The fusion tube is attached to a thermometer and heated in a Thiele tube containing a

high-boiling liquid (e.g., mineral oil) to ensure uniform heating.[2][12]

The apparatus is heated slowly. As the boiling point is approached, a stream of bubbles

will emerge from the capillary tube.[2][8]

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is recorded as the temperature at which the liquid begins to enter the

capillary tube.[2]

Density Measurement
Density is the mass per unit volume of a substance.[13]

Apparatus: A pycnometer or a volumetric flask, and an analytical balance.

Procedure:

A clean, dry pycnometer of a known volume is weighed accurately (W1).[13]

The pycnometer is filled with Triethyl 2-phosphonobutyrate, ensuring no air bubbles are

trapped, and weighed again (W2).

The mass of the liquid is calculated by subtracting the initial weight from the final weight

(Mass = W2 - W1).

The density is then calculated by dividing the mass of the liquid by the known volume of

the pycnometer (Density = Mass / Volume).[14]

Refractive Index Measurement
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The refractive index measures how light propagates through the substance and is a valuable

indicator of purity.[15]

Apparatus: An Abbe refractometer.[16]

Procedure:

The prism of the Abbe refractometer is cleaned and calibrated using a standard liquid with

a known refractive index.[16]

A few drops of Triethyl 2-phosphonobutyrate are placed on the surface of the prism.[16]

The prisms are closed, and the instrument is adjusted to bring the dividing line between

the light and dark fields into sharp focus.[16]

The refractive index is read directly from the instrument's scale. The temperature should

be maintained at 20°C using a water bath connected to the refractometer, as the refractive

index is temperature-dependent.[17]

Solubility Determination
Solubility is assessed by observing the formation of a homogeneous mixture with a solvent.

Apparatus: Test tubes, spatula, and vortex mixer (optional).

Procedure:

A small, measured amount of Triethyl 2-phosphonobutyrate (e.g., 0.1 mL) is added to a

test tube containing a specific volume of the solvent (e.g., 1 mL of water or an organic

solvent).[18]

The mixture is agitated vigorously for a set period (e.g., 60 seconds).[6]

The mixture is then allowed to stand and is observed. If the liquid forms a single, clear

phase with the solvent, it is considered soluble or miscible. If two distinct layers form, it is

deemed insoluble or immiscible.[6]

Visualization of a Key Application
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Triethyl 2-phosphonobutyrate is a quintessential reagent in the Horner-Wadsworth-Emmons

(HWE) reaction. The following diagram illustrates the generalized workflow of this reaction,

highlighting the role of the phosphonate reagent.
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Caption: Generalized workflow of the Horner-Wadsworth-Emmons reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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